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Compound of Interest

Compound Name: 4,4'-Diamino-2-methylazobenzene

Cat. No.: B1605504 Get Quote

In-Depth Technical Guide: 4,4'-Diamino-2-
methylazobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4,4'-Diamino-2-methylazobenzene,

including its chemical identity, physicochemical properties, and synthesis, compiled for the use

of researchers and professionals in drug development and related scientific fields.

Chemical Identity
IUPAC Name: 4-[(4-aminophenyl)diazenyl]-3-methylaniline[1]

CAS Number: 43151-99-1[1][2][3]

Physicochemical Properties
A summary of key quantitative data for 4,4'-Diamino-2-methylazobenzene is presented in the

table below. This information is crucial for understanding the compound's behavior in various

experimental settings.
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Property Value Source

Molecular Formula C₁₃H₁₄N₄ [1][3]

Molecular Weight 226.28 g/mol [1][2]

Physical Description Solid

Boiling Point 447.7°C at 760 mmHg

Flash Point 224.5°C

InChI Key
UOABMKNOHFGBSD-

UHFFFAOYSA-N
[1][2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4,4'-Diamino-2-
methylazobenzene is not readily available in the reviewed literature, a general and widely

applicable method for the synthesis of its parent compound, 4,4'-diaminoazobenzene, can be

adapted. This method involves a two-step process: the oxidative coupling of an acetanilide

derivative followed by hydrolysis.

Experimental Protocol: Synthesis of 4,4'-
diaminoazobenzene (Illustrative)
This protocol describes the synthesis of the closely related 4,4'-diaminoazobenzene and can

serve as a basis for the synthesis of its 2-methyl derivative.

Step 1: Synthesis of 4,4'-bis(acetamido)azobenzene

In a 1-liter, three-necked round-bottomed flask equipped with a stirrer, reflux condenser, and

thermometer, combine 500 mL of glacial acetic acid, 29.0 g (0.19 mole) of p-

aminoacetanilide, 40 g (0.26 mole) of sodium perborate tetrahydrate, and 10 g (0.16 mole) of

boric acid.[4]

Heat the mixture with stirring to 50–60°C and maintain this temperature for 6 hours. The

product will begin to precipitate after approximately 40 minutes.[4]
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After the reaction period, cool the mixture to room temperature.[4]

Collect the yellow product, 4,4'-bis(acetamido)azobenzene, using a Büchner funnel.[4]

Wash the product with water until the washings are neutral to pH paper, and then dry it in an

oven at 110°C.[4]

Step 2: Hydrolysis to 4,4'-diaminoazobenzene

In a 500-mL round-bottomed flask equipped with a reflux condenser and a magnetic stirrer,

place 150 mL of methanol, 150 mL of 6N hydrochloric acid, and the entire yield of 4,4'-

bis(acetamido)azobenzene from the previous step.[4]

Heat the mixture under reflux for 1.5 hours.[4]

Cool the reaction mixture and collect the resulting violet solid on a Büchner funnel.[4]

Suspend the damp product in 500 mL of water in a 1-liter beaker with a stirrer.

Slowly neutralize the mixture by adding 2.5N sodium hydroxide. The free base will separate

out as the salt dissolves.[4]

Collect the final product, 4,4'-diaminoazobenzene, on a Büchner funnel, wash it with water,

and dry it under reduced pressure.[4]

To synthesize 4,4'-Diamino-2-methylazobenzene, one would need to start with the

appropriately methylated aniline precursor. A plausible synthetic approach is illustrated in the

following workflow.
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A plausible synthetic workflow for 4,4'-Diamino-2-methylazobenzene.

Biological and Chemical Significance
Derivatives of diaminoazobenzene are utilized in various fields, including as precursors for

dyes and polymers. The amino groups provide sites for further chemical modifications, making

these compounds versatile building blocks in organic synthesis. While specific involvement in

biological signaling pathways for 4,4'-Diamino-2-methylazobenzene is not documented,
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related azo compounds are known to have biological activity and have been studied in the

context of their metabolism and protein binding. For instance, in vitro studies on the metabolism

of 2,4-diaminoazobenzene have been conducted to understand its interaction with proteins.[5]

The general structure of diaminoazobenzenes allows for their use as intermediates in the

synthesis of more complex molecules, such as colored diisocyanates.
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General application workflow for a diaminoazobenzene derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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